BE“GH@ Methodological & Application

Check Availability & Pricing

safe handling and storage procedures for 2-
Methyl-1,3-cyclopentanedione

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-1,3-cyclopentanedione

Cat. No.: B045155

Application Notes and Protocols for 2-Methyl-
1,3-cyclopentanedione

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Methyl-1,3-
cyclopentanedione (CAS No. 765-69-5). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the compound for research and development
purposes.

Compound Information

2-Methyl-1,3-cyclopentanedione is a cyclic diketone that serves as a versatile intermediate in
organic synthesis, particularly in the preparation of steroids and other complex molecules.[1] It
is a beige, odorless, solid powder.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Methyl-1,3-cyclopentanedione is
presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Methyl-1,3-cyclopentanedione
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Property Value Reference(s)
Molecular Formula CeHsO2 [3]

Molecular Weight 112.13 g/mol [3]
Appearance Beige powder solid [2]

Odor Odorless [2]

Melting Point 212 - 216 °C (413.6 - 420.8 °F)  [2]

Boiling Point Not available [2]

Flash Point Not applicable

Solubility No information available [2]

Stability Stable under normal conditions  [2]

Hazard Identification and Safety Data

2-Methyl-1,3-cyclopentanedione is considered a combustible solid and may form combustible
dust concentrations in air.[2] While comprehensive acute toxicity data is not available, it is
recommended to handle this compound with care, assuming it may be an irritant.[4]

Table 2: Hazard and Safety Information
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Hazard Category Description Reference(s)
GHS Classification Combustible Dust [2]
Primary Hazards Irritant (presumed) [4]

Acute Toxicity (Oral, Dermal,

) No data available [3]
Inhalation)
Skin Corrosion/Irritation No data available [3]
Serious Eye Damage/Irritation No data available [3]
Incompatible Materials Strong oxidizing agents [2]
Hazardous Decomposition Carbon monoxide (CO), 2]
Products Carbon dioxide (COz2)

Safe Handling Protocols
Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 2-Methyl-1,3-cyclopentanedione.
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Required Personal Protective Equipment

N95 dust mask (if generating dust)

Laboratory coat

Chemical-resistant gloves
(Nitrile rubber recommended)

Safety glasses with side shields or goggles
(EN 166 compliant)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

General Handling Procedures

o Work Area: Conduct all work with 2-Methyl-1,3-cyclopentanedione in a well-ventilated
area, preferably within a chemical fume hood to minimize inhalation of dust particles.

Avoid Dust Formation: Handle the solid powder carefully to avoid generating dust. Use
appropriate tools for transferring the substance.

Grounding: When transferring large quantities, ensure that equipment is properly grounded
to prevent static discharge, which could ignite dust.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling
the compound, even if gloves were worn.[3]

Contaminated Clothing: Remove and wash any contaminated clothing before reuse.[3]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b045155?utm_src=pdf-body-img
https://www.benchchem.com/product/b045155?utm_src=pdf-body
https://www.fishersci.ch/store/msds?partNumber=10081710&countryCode=CH&language=en
https://www.fishersci.ch/store/msds?partNumber=10081710&countryCode=CH&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Storage Procedures

Proper storage is essential to maintain the quality of 2-Methyl-1,3-cyclopentanedione and to
prevent hazardous situations.

Storage Conditions Incompatible Materials

Cool, dry, and

well-ventilated area Tightly closed container Strong oxidizing agents

Charge flask with:

° 2-Meth_yll:;t,ig;]t?)z/zlc?;\jfar:;a:nedlone Heat mixture to 70°C D (e (3 E8 Cool and extract with Dry organic layer Remove solvent via
_ Glacial acetic acid under nitrogen Y dichloromethane over sodium sulfate rotary evaporation

- Methyl vinyl ketone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045155#safe-handling-and-storage-procedures-for-2-
methyl-1-3-cyclopentanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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